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Compound of Interest

Compound Name: 1,2-Benzenedithiol

Cat. No.: B097157 Get Quote

Technical Support Center: 1,2-Benzenedithiol
This guide provides essential safety information, handling procedures, and emergency

protocols for the use of 1,2-Benzenedithiol in a research and development setting.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1,2-Benzenedithiol?

A1: 1,2-Benzenedithiol is a hazardous substance that poses several risks. It is harmful if

swallowed, inhaled, or comes into contact with skin.[1][2] It can cause serious eye irritation and

skin irritation.[1][2][3] The substance is also known for its strong, unpleasant stench.[2][4]

Chronic exposure may lead to damage to the lungs, kidneys, and liver.[1]

Q2: What personal protective equipment (PPE) is required when handling 1,2-Benzenedithiol?

A2: When handling 1,2-Benzenedithiol, it is crucial to use appropriate PPE to minimize

exposure. This includes:

Eye/Face Protection: Tight-sealing safety goggles or a face shield.[5]

Skin Protection: Chemical-resistant gloves (such as nitrile rubber, butyl rubber, or

polychloroprene), a lab coat or overalls, and a PVC apron if there is a risk of splashing.[1]
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Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator

should be used if ventilation is inadequate or if you experience irritation.[2][5]

Q3: What are the proper storage conditions for 1,2-Benzenedithiol?

A3: 1,2-Benzenedithiol should be stored in a tightly closed container in a dry and well-

ventilated place.[3][4] It is recommended to keep it refrigerated at a temperature of 2 - 8 °C.[3]

To maintain product quality, it should be stored under an inert atmosphere as it is sensitive to

air.[2][4]

Q4: What materials are incompatible with 1,2-Benzenedithiol?

A4: 1,2-Benzenedithiol is incompatible with strong bases and oxidizing agents (e.g., nitrates,

oxidizing acids, chlorine bleaches).[1][2][6] Contact with these materials should be avoided as it

may result in a vigorous reaction or ignition.[1] It is also corrosive to copper and brass;

therefore, equipment with brass components should not be used.[1]

Q5: What should I do in case of a spill?

A5: For minor spills, remove all ignition sources and clean up immediately using dry procedures

to avoid generating dust.[1] Wear appropriate PPE, and place the spilled material into a

suitable, labeled container for waste disposal.[1] For major spills, evacuate the area and alert

emergency responders.[1] Warning: Never use dry, powdered hypochlorite or other strong

oxidizers for cleaning up mercaptan spills, as this can cause autoignition.[1]
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Issue/Observation Possible Cause(s) Recommended Action(s)

Unpleasant Odor Detected

Improperly sealed container,

minor spill, inadequate

ventilation.

Immediately check that the

container is tightly sealed.

Inspect the work area for any

spills. Ensure you are working

in a well-ventilated area or a

fume hood.[3]

Skin Irritation or Redness
Direct skin contact with the

chemical.

Immediately remove all

contaminated clothing.[1]

Wash the affected skin area

with plenty of soap and water

for at least 15 minutes.[2][4]

Seek medical attention if

irritation persists.[4]

Eye Irritation
Exposure to vapors or direct

contact.

Immediately flush the eyes

with plenty of water for at least

15 minutes, occasionally lifting

the upper and lower eyelids.[2]

[7] Remove contact lenses if

present and easy to do.[3]

Seek immediate medical

attention.[3][7]

Material has darkened or

changed in appearance

Exposure to air or light, or

contamination.

The product is sensitive to air

and may oxidize.[2] Ensure

storage is under an inert

atmosphere. If the purity is

critical for your experiment, it

may be necessary to use a

fresh container.

Quantitative Data Summary
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Property Value Source

Molecular Formula C6H6S2 [8]

Molecular Weight 142.24 g/mol [1]

Appearance

Yellow crystals or colorless to

pale yellow liquid with an

unpleasant odor.

[1][3][9]

Melting Point 22 - 28.5 °C (71.6 - 83.3 °F) [3][4][8]

Boiling Point 119 - 120 °C at 17-23 hPa [3][9]

Specific Gravity 1.236 g/cm³ at 25°C [1][9]

Flash Point 104 °C (219 °F) - closed cup [1][3]

Solubility

Soluble in water, benzene,

ethanol, diethyl ether, and

ethyl acetate.

[6][9]

Recommended Storage

Temperature
2 - 8 °C [3]

Experimental Protocols: Safe Handling Procedures
Receiving and Unpacking:

Upon receipt, visually inspect the package for any signs of damage or leaks.

Wear appropriate PPE (gloves, lab coat, safety glasses) before handling the package.

Transport the container to a designated, well-ventilated storage area, preferably a

refrigerated unit that meets the recommended storage conditions.

Log the chemical into your laboratory's inventory system.

Weighing and Dispensing:
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All weighing and dispensing of 1,2-Benzenedithiol must be conducted in a certified

chemical fume hood to avoid inhalation of its vapors and dust.[3]

Ensure an eyewash station and safety shower are readily accessible.[2][5]

Wear the full required PPE, including chemical-resistant gloves, a lab coat, and eye

protection.

Use dedicated spatulas and weighing boats.

Tightly reseal the container immediately after dispensing.

Clean any residual material from the spatula and weighing area using a suitable solvent and

dispose of the waste appropriately.

Waste Disposal:

All waste containing 1,2-Benzenedithiol must be treated as hazardous waste.[1]

Collect waste in a clearly labeled, sealed container.

Do not mix with incompatible waste streams, particularly strong oxidizers or bases.[1][2]

Follow all local, state, and federal regulations for hazardous waste disposal.[1]
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Caption: A workflow diagram illustrating the key steps for the safe handling of 1,2-
Benzenedithiol.

Troubleshooting Common Issues with 1,2-Benzenedithiol

Issue Encountered

Strong Odor Detected?

Personal Exposure?

No Check Container Seal & Ventilation

Yes

Spill Occurred?

No

Skin Contact:
Remove clothing, wash with soap & water for 15 min. Seek medical attention if irritation persists.

Skin

Eye Contact:
Flush with water for 15 min. Seek immediate medical attention.

Eyes

Inhalation:
Move to fresh air. Seek medical attention.

Inhaled

Minor Spill:
Wear PPE, use dry cleanup, collect in sealed container for disposal.

Minor

Major Spill:
Evacuate area. Alert emergency responders.

Major

End

No
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Caption: A decision tree for troubleshooting common issues encountered when working with

1,2-Benzenedithiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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